3-(2-Chloro-4,6-dimethylphenoxy)piperidine hydrochloride
Overview
Description
“3-(2-Chloro-4,6-dimethylphenoxy)piperidine hydrochloride”, also known as CDMPP, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic and industrial applications. The molecular formula of this compound is C14H20ClNO.ClH .
Molecular Structure Analysis
The molecular formula of “3-(2-Chloro-4,6-dimethylphenoxy)piperidine hydrochloride” is C14H20ClNO.ClH . The average mass of the molecule is 276.202 Da, and the monoisotopic mass is 275.084381 Da .Physical And Chemical Properties Analysis
The molecular formula of “3-(2-Chloro-4,6-dimethylphenoxy)piperidine hydrochloride” is C14H20ClNO.ClH . The average mass of the molecule is 276.202 Da, and the monoisotopic mass is 275.084381 Da .Scientific Research Applications
Synthesis and Chemical Characterization
- A study focused on synthesizing and characterizing compounds related to piperidine hydrochloride, such as (2Z)-4,6-Diphenyl-N-((2-(piperidin-1-yl)ethyl]-2H-1,3-thiazin-2-imino hydrochloride, highlighting their antimicrobial activities (Ovonramwen, Owolabi, & Oviawe, 2019).
Applications in Medicinal Chemistry
- A study on the synthesis and biological activities of 2,6-diaryl-3-methyl-4-piperidone derivatives, which are closely related to piperidine hydrochloride, and their potential as analgesic, local anesthetic, and antifungal agents (Rameshkumar et al., 2003).
Crystallography and Structural Analysis
- Research on the crystal structures of N-derivatives of piperidine-related compounds, which are potential pesticides, providing insights into their molecular geometry and intermolecular interactions (Olszewska, Tarasiuk, & Pikus, 2011).
Antioxidant and Anti-inflammatory Activities
- Investigation of the antioxidant and anti-inflammatory activities of 3,3-dimethyl 2,6-dimethyl piperidine 4-one oxime, a compound structurally related to piperidine hydrochloride, highlighting its significant anti-inflammatory effects and antioxidant properties (Tharini & Sangeetha, 2015).
Impurity Analysis in Pharmaceutical Products
- Identification and quantification of impurities in cloperastine hydrochloride, a piperidine derivative, emphasizing the importance of purity assessment in pharmaceutical applications (Liu et al., 2020).
Corrosion Inhibition
- Study of piperidine derivatives, including piperidine hydrochloride, as inhibitors for the corrosion of copper, suggesting their potential application in industrial processes (Sankarapapavinasam, Pushpanaden, & Ahmed, 1991).
properties
IUPAC Name |
3-(2-chloro-4,6-dimethylphenoxy)piperidine;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18ClNO.ClH/c1-9-6-10(2)13(12(14)7-9)16-11-4-3-5-15-8-11;/h6-7,11,15H,3-5,8H2,1-2H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SPCKAKTUUZOUDG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)Cl)OC2CCCNC2)C.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19Cl2NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2-Chloro-4,6-dimethylphenoxy)piperidine hydrochloride |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.